Cas no 16882-23-8 (4-Methoxy-3-methylphenylacetone)

4-Methoxy-3-methylphenylacetone Properties

Names and Identifiers

• 4-Methoxy-3-methylphenylacetone
• 1-(4-methoxy-3-methylphenyl)propan-2-one
• 2-Propanone,1-(4-methoxy-3-methylphenyl)-
• 1-(4-Methoxy-3-methylphenyl)-2-propanone
• 2-Propanone, 1-(4-methoxy-3-methylphenyl)-
• 2-Methyl-4-(2-oxopropyl)anisole
• FCH832625
• 8625AA
• AX8098427
• SCHEMBL4082027
• 16882-23-8
• A901270
• DTXSID30595277
• FT-0691913
• N10857
• EN300-1845414
• AKOS006229915
• DS-15377
• MFCD00210447
• 4-METHOXY-3-METHYLPHENYLACETONE
• SY244718
• +Expand

• MDL： MFCD00210447
• InChIKey： QSBPLIJLGSKDTH-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-8-6-10(7-9(2)12)4-5-11(8)13-3/h4-6H,7H2,1-3H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])C([H])([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 178.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Boiling Point: 164-166 ºC (10 Torr)
• Flash Point: 106.7±16.7 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Density: 1.011±0.06 g/cm3 (20 ºC 760 Torr),